Cas no 4448-87-7 (4-methyl-N-({4-[(propanoylcarbamothioyl)amino]phenyl}carbamothioyl)benzamide)

4-methyl-N-({4-[(propanoylcarbamothioyl)amino]phenyl}carbamothioyl)benzamide structure
4448-87-7 structure
Product Name:4-methyl-N-({4-[(propanoylcarbamothioyl)amino]phenyl}carbamothioyl)benzamide
CAS No:4448-87-7
MF:C19H20N4O2S2
MW:400.517701148987
CID:1516313
PubChem ID:1306540
Update Time:2025-04-21

4-methyl-N-({4-[(propanoylcarbamothioyl)amino]phenyl}carbamothioyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-N-({4-[(propanoylcarbamothioyl)amino]phenyl}carbamothioyl)benzamide
    • 4-Methyl-N-({4-[(propionylcarbamothioyl)amino]phenyl}carbamothioyl)benzamide
    • benzamide, 4-methyl-N-[[[4-[[[(1-oxopropyl)amino]thioxomethyl]amino]phenyl]amino]thioxomethyl]-
    • 4-methyl-N-[[4-(propanoylcarbamothioylamino)phenyl]carbamothioyl]benzamide
    • MLS000662408
    • HMS2621D07
    • STK134630
    • 4-methyl-N-{[(4-{[(propionylamino)carbonothioyl]amino}phenyl)amino]carbonothioyl}benzamide
    • 4448-87-7
    • AKOS003209349
    • SMR000292184
    • CHEMBL1336465
    • DTXSID70361690
    • Inchi: 1S/C19H20N4O2S2/c1-3-16(24)22-18(26)20-14-8-10-15(11-9-14)21-19(27)23-17(25)13-6-4-12(2)5-7-13/h4-11H,3H2,1-2H3,(H2,20,22,24,26)(H2,21,23,25,27)
    • InChI Key: QNNVAGNKCAAATK-UHFFFAOYSA-N
    • SMILES: S=C(NC(C1C=CC(C)=CC=1)=O)NC1C=CC(=CC=1)NC(NC(CC)=O)=S

Computed Properties

  • Exact Mass: 400.103
  • Monoisotopic Mass: 400.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 554
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 146Ų

Experimental Properties

  • Density: 1.358
  • Refractive Index: 1.713
  • PSA: 82.26
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